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Compound of Interest

Compound Name:
5-Bromo-1-(pyrimidin-2-YL)-1H-

pyrazole-4-carbonitrile

CAS No.: 1269291-98-6

Cat. No.: B573164

Get Quote

Brominated purines are a class of heterocyclic organic compounds that play a significant role in

medicinal chemistry and drug development. The introduction of a bromine atom to the purine

core can dramatically alter the molecule's electronic properties, reactivity, and biological

activity. This guide provides a comprehensive overview of the IUPAC nomenclature, chemical

properties, synthesis, and applications of these important compounds, with a primary focus on

8-Bromoadenine.

PART 1: IUPAC Nomenclature of Brominated
Purines
The systematic naming of chemical compounds is governed by the International Union of Pure

and Applied Chemistry (IUPAC). A logical and unambiguous name is crucial for clear

communication in scientific research.[1][2][3]

The Purine Core
The foundation of the compounds discussed is the purine ring system, a bicyclic aromatic

heterocycle consisting of a pyrimidine ring fused to an imidazole ring. The numbering of the

purine ring system is fundamental to naming its derivatives.
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Caption: Numbering of the purine ring system.

Naming 8-Bromoadenine
The IUPAC name for 8-Bromoadenine is 8-bromo-7H-purin-6-amine.[4][5][6] Let's break down

this name:

8-bromo: This indicates that a bromine atom is substituted at the 8th position of the purine

ring.

7H-purin: "Purin" signifies the core purine structure. The "7H" specifies the position of a

hydrogen atom on a nitrogen atom of the purine ring that would otherwise be a double bond

in the neutral aromatic system. This is known as "indicated hydrogen."

6-amine: This denotes an amine group (-NH2) attached to the 6th position of the purine ring.

The common name, 8-Bromoadenine, is derived from its relationship to adenine (6-

aminopurine).

Naming Other Isomers
Other isomers of brominated aminopurines exist, and their IUPAC names follow the same

principles. For example, 2-Amino-6-bromopurine has the IUPAC name 6-bromo-9H-purin-2-

amine. Here, the bromine is at position 6 and the amino group is at position 2.

PART 2: Physicochemical Properties and Synthesis
of 8-Bromoadenine
A thorough understanding of a compound's properties is essential for its application in research

and development.

Physicochemical Data
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Property Value Source

Molecular Formula C5H4BrN5 [4][7]

Molecular Weight 214.02 g/mol [7]

Appearance White powder [4][6]

Melting Point >300 °C [8]

CAS Number 6974-78-3 [4][7]

Synthesis of 8-Bromoadenine
The synthesis of 8-Bromoadenine typically involves the direct bromination of adenine. A

common laboratory-scale synthesis protocol is outlined below.

Protocol 1: Direct Bromination of Adenine

Reaction Setup: Adenine is dissolved in a suitable solvent, such as a mixture of acetic acid

and water, in a reaction vessel equipped with a stirrer and a dropping funnel.

Bromination: A solution of bromine in the same solvent is added dropwise to the adenine

solution at room temperature with constant stirring. The reaction is typically exothermic and

may require cooling to maintain the desired temperature.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC).

Work-up: Upon completion, the reaction mixture is cooled, and the precipitated product is

collected by filtration.

Purification: The crude 8-Bromoadenine is washed with a suitable solvent (e.g., cold water,

ethanol) to remove unreacted starting materials and byproducts. Further purification can be

achieved by recrystallization.
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Fig. 2: General Workflow for the Synthesis of 8-Bromoadenine
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Caption: General workflow for the synthesis of 8-Bromoadenine.

PART 3: Applications in Drug Development and
Research
The unique properties of 8-Bromoadenine and other brominated purines make them valuable

tools in various scientific disciplines.

Medicinal Chemistry
Enzyme Inhibition: The bromo substituent can act as a key interaction point within the active

site of enzymes, leading to potent and selective inhibition.

Scaffold for Synthesis: 8-Bromoadenine serves as a versatile starting material for the

synthesis of more complex molecules through cross-coupling reactions, such as Suzuki and
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Sonogashira couplings. This allows for the introduction of a wide range of functional groups

at the 8-position.

Chemical Biology
Molecular Probes: The bromine atom can be replaced with fluorescent dyes, biotin, or other

tags to create molecular probes for studying biological processes.

Structural Biology: The heavy bromine atom can be useful in X-ray crystallography for

solving the phase problem through anomalous dispersion.

Conclusion
While the initial query for C8H4BrN5 did not directly lead to a well-defined common compound,

the exploration of brominated purines, exemplified by 8-Bromoadenine, reveals a class of

molecules with significant scientific importance. A precise understanding of their IUPAC

nomenclature is fundamental for accurate scientific communication. The physicochemical

properties, synthetic routes, and diverse applications of these compounds underscore their

continued relevance in the fields of chemistry, biology, and medicine. This guide provides a

foundational understanding for researchers and professionals working with these valuable

chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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